Cas no 21567-68-0 (2-Propanone, 1-(2-naphthalenyl)-)

• Product name: 2-Propanone, 1-(2-naphthalenyl)-
• CAS No: 21567-68-0
• MF: C₁₃H₁₂O
• MW: 184.233783721924
• CID: 1402003
• PubChem ID: 11769207

2-Propanone, 1-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(2-naphthalenyl)-
• 1-naphthalen-2-ylpropan-2-one
• SCHEMBL265881
• 1-(2-naphthyl)acetone
• 1-(2-Naphthyl)-2-propanone
• 1-(2-Naphthyl)propanone
• 1-(NAPHTHALEN-2-YL)PROPAN-2-ONE
• OKQHKXIGCVUSRM-UHFFFAOYSA-N
• DTXSID30472115
• 21567-68-0
• MFCD11131896
• AKOS000215969
• 1-naphthalen-2-yl-propan-2-one

• Inchi： InChI=1S/C13H12O/c1-10(14)8-11-6-7-12-4-2-3-5-13(12)9-11/h2-7,9H,8H2,1H3
• InChI Key： OKQHKXIGCVUSRM-UHFFFAOYSA-N
• SMILES： CC(=O)CC1=CC2=CC=CC=C2C=C1

Computed Properties

• Exact Mass: 184.08886
• Monoisotopic Mass: 184.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 2.7

Experimental Properties

• PSA: 17.07

Additional information on 2-Propanone, 1-(2-naphthalenyl)-

Chemical Profile of 2-Propanone, 1-(2-naphthalenyl)- (CAS No. 21567-68-0)

2-Propanone, 1-(2-naphthalenyl)-, identified by its Chemical Abstracts Service (CAS) number 21567-68-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring an acetyl group attached to a naphthalene ring, has garnered attention due to its structural versatility and potential applications in synthetic chemistry and drug development.

The structural motif of 1-(2-naphthalenyl)-2-propanone consists of a propanone backbone, which is a well-known ketone derivative, linked to a naphthalene moiety. Naphthalene, a polycyclic aromatic hydrocarbon, is renowned for its stability and reactivity, making it a valuable scaffold in medicinal chemistry. The combination of these two structural elements imparts unique chemical properties that make this compound a subject of interest for researchers.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds for their potential therapeutic effects. 1-(2-naphthalenyl)-2-propanone fits into this category, as the naphthalene ring can serve as a pharmacophore in drug design. Its aromatic system allows for interactions with biological targets such as enzymes and receptors, which are crucial for modulating physiological processes.

One of the most compelling aspects of CAS No. 21567-68-0 is its utility as an intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel derivatives with enhanced biological activity. For instance, modifications at the naphthalene ring or the acetyl group can lead to compounds with improved solubility, bioavailability, or target specificity.

Recent studies have highlighted the role of 1-(2-naphthalenyl)-2-propanone in the development of anti-inflammatory agents. The naphthalene moiety can be functionalized to interact with inflammatory pathways, while the ketone group provides a site for further derivatization. This dual functionality makes it an attractive candidate for designing molecules that can modulate inflammatory responses effectively.

Another area where this compound has shown promise is in the field of anticancer research. The aromatic structure of naphthalene has been associated with properties that can interfere with cancer cell proliferation. By incorporating 1-(2-naphthalenyl)-2-propanone into drug candidates, scientists aim to develop therapies that can selectively target cancer cells while minimizing side effects on healthy tissues.

The synthesis of CAS No. 21567-68-0 involves well-established organic reactions, including Friedel-Crafts acylation and condensation reactions. These methods allow for precise control over the structure of the final product, enabling researchers to tailor its properties for specific applications. Advances in synthetic techniques have further enhanced the efficiency and scalability of producing this compound.

From a chemical biology perspective, 1-(2-naphthalenyl)-2-propanone has been used as a tool compound to study enzyme mechanisms and substrate recognition. Its structural features make it suitable for probing interactions between enzymes and small molecules, providing insights into biochemical pathways relevant to human health and disease.

The industrial significance of this compound cannot be overstated. Its role as a building block in pharmaceutical synthesis underscores its importance in drug discovery pipelines. As demand for innovative therapeutics grows, compounds like CAS No. 21567-68-0 will continue to play a pivotal role in advancing medical science.

In conclusion, 2-Propanone, 1-(2-naphthalenyl)- (CAS No. 21567-68-0) represents a fascinating intersection of organic chemistry and medicinal research. Its unique structure and functional properties make it a valuable asset in developing new drugs and understanding biological processes at a molecular level. The ongoing exploration of its derivatives promises to yield novel therapeutic agents that could benefit patients worldwide.